Cas no 20792-41-0 (tripotassium hexacyanoiridate)

• Product Name: tripotassium hexacyanoiridate
• CAS No: 20792-41-0
• MF: C₆IrK₃N₆
• MW: 465.616296768188
• CID: 88224
• PubChem ID: 167933
• Update Time: 2025-06-23

tripotassium hexacyanoiridate Chemical and Physical Properties

Names and Identifiers

• tripotassium hexacyanoiridate
• tripotassium,iridium(3+),hexacyanide
• EINECS 244-044-0
• iridium(3+) potassium cyanide(1:3:6)
• Potassium hexacyanoiridate(III)
• Iridate(3-), hexakis(cyano-kappaC)-, tripotassium, (OC-6-11)-
• tripotassium;iridium(3+);hexacyanide
• 20792-41-0
• Iridate(3-), hexakis(cyano-.kappa.C)-, tripotassium, (OC-6-11)-
• Iridate(3-), hexakis(cyano-kappaC)-, potassium (1:3), (OC-6-11)-

• Inchi： 1S/6CN.Ir.3K/c6*1-2;;;;/q6*-1;+3;3*+1
• InChI Key： ABSXHGQRDNGJJQ-UHFFFAOYSA-N
• SMILES： [Ir+3].[K+].[K+].[K+].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-].N#[C-]

Computed Properties

• Exact Mass: 465.87200
• Monoisotopic Mass: 465.872489
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 10
• Covalently-Bonded Unit Count: 10
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 143

Experimental Properties

• Color/Form: {"from":"zh","to":"en","trans_result":[{"src":"\u672a\u786e\u5b9a","dst":"Not determined"},{"src":"2.\u00a0\u5bc6\u5ea6\uff08g\/mL,25\/4\u2103\uff09","dst":"2. density (g\/ml, 25\/4 \u2103)"}]}
• Boiling Point: 25.7°Cat760mmHg
• Flash Point: °C
• PSA: 142.74000
• LogP: 0.10068

tripotassium hexacyanoiridate Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• HazardClass：6.1
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Transition metal organides Transition metal nitrides

Additional information on tripotassium hexacyanoiridate

Triple Potassium Hexacyanoiridate: A Comprehensive Overview

Triple Potassium Hexacyanoiridate, also known by its CAS number 20792-41-0, is a fascinating compound with significant applications in various scientific and industrial fields. This compound, represented by the chemical formula K₃[Ir(CN)₆], is a coordination complex consisting of potassium ions and a hexacyanoiridate anion. The compound has garnered attention due to its unique properties and potential uses in areas such as electrochemistry, catalysis, and materials science.

The structure of Triple Potassium Hexacyanoiridate is characterized by the central iridium atom surrounded by six cyanide ligands. This arrangement forms a stable octahedral geometry, which contributes to the compound's distinctive chemical behavior. The potassium ions serve as counterions, balancing the charge of the hexacyanoiridate anion. Recent studies have highlighted the importance of understanding the electronic structure of this compound, particularly in relation to its redox properties and catalytic activity.

One of the most promising applications of Triple Potassium Hexacyanoiridate lies in its use as an electrocatalyst. Researchers have explored its ability to facilitate oxygen evolution reactions (OER) and hydrogen evolution reactions (HER), which are critical processes in energy conversion technologies such as fuel cells and water electrolysis. The compound's high catalytic efficiency and stability under various conditions make it a strong candidate for practical applications in renewable energy systems.

In addition to its catalytic properties, Triple Potassium Hexacyanoiridate has been investigated for its potential in sensing applications. Its ability to selectively bind certain metal ions or organic molecules makes it a valuable tool in analytical chemistry. Recent advancements in nanotechnology have further enhanced the sensitivity and selectivity of sensors based on this compound, opening new avenues for environmental monitoring and medical diagnostics.

The synthesis of Triple Potassium Hexacyanoiridate typically involves the reaction of potassium cyanide with iridium salts under specific conditions. Researchers have optimized these synthesis methods to improve yield and purity, ensuring that the compound can be produced on a larger scale for industrial applications. The stability of Triple Potassium Hexacyanoiridate under various environmental conditions has also been a focus of recent studies, with findings suggesting that it maintains its structural integrity even under harsh operating conditions.

From a safety standpoint, Triple Potassium Hexacyanoiridate is considered relatively stable and non-toxic under normal handling conditions. However, like all chemicals, proper precautions should be taken during storage and use to prevent unintended exposure or contamination. Its compatibility with various solvents and materials has further expanded its utility across different industries.

In conclusion, Triple Potassium Hexacyanoiridate (CAS No. 20792-41-0) is a versatile compound with a wide range of applications in modern science and technology. Its unique chemical properties, coupled with recent advancements in synthesis and application techniques, position it as a key material for future innovations in energy storage, catalysis, and sensing technologies. As research continues to uncover new possibilities for this compound, its role in advancing sustainable technologies will undoubtedly grow more prominent.